Cas no 2384171-10-0 (6-Boc-2,2-difluoro-6-aza-spiro[2.5]octane-1-boronic acid pinacol ester)

• Product name: 6-Boc-2,2-difluoro-6-aza-spiro[2.5]octane-1-boronic acid pinacol ester
• CAS No: 2384171-10-0
• MF: C₁₈H₃₀BF₂NO₄
• MW: 373.242912769318
• MDL: MFCD32716737
• CID: 5184763

6-Boc-2,2-difluoro-6-aza-spiro[2.5]octane-1-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 6-Boc-2,2-difluoro-6-aza-spiro[2.5]octane-1-boronic acid pinacol ester
• tert-Butyl 1,1-difluoro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-6-azaspiro[2.5]octane-6-carboxylate

• MDL： MFCD32716737
• Inchi： 1S/C18H30BF2NO4/c1-14(2,3)24-13(23)22-10-8-17(9-11-22)12(18(17,20)21)19-25-15(4,5)16(6,7)26-19/h12H,8-11H2,1-7H3
• InChI Key： XNLNNGZPIPIRID-UHFFFAOYSA-N
• SMILES： C1(F)(F)C2(CCN(C(OC(C)(C)C)=O)CC2)C1B1OC(C)(C)C(C)(C)O1

Additional information on 6-Boc-2,2-difluoro-6-aza-spiro[2.5]octane-1-boronic acid pinacol ester

6-Boc-2,2-Difluoro-6-Aza-Spiro[2.5]Octane-1-Boronic Acid Pinacol Ester: A Comprehensive Overview

CAS No: 2384171-10-0 is a unique identifier for the compound 6-Boc-2,2-difluoro-6-aza-spiro[2.5]octane-1-boronic acid pinacol ester, which has garnered significant attention in the field of organic chemistry and drug discovery. This compound is notable for its complex spirocyclic structure and the presence of a boronic acid group, making it a valuable intermediate in various synthetic processes.

The molecular structure of 6-Boc-2,2-difluoro-6-aza-spiro[2.5]octane consists of a spirocyclic system where a six-membered ring is fused to a five-membered ring, with the nitrogen atom at position 6 and two fluorine atoms at positions 2 and 3. The boronic acid group at position 1 is protected as its pinacol ester, which enhances stability and facilitates its use in cross-coupling reactions such as Suzuki-Miyaura couplings.

Recent studies have highlighted the potential of this compound in the development of novel therapeutics. For instance, researchers have explored its role in creating bioactive molecules with anti-inflammatory and anticancer properties. The spirocyclic framework provides a rigid structure that can be further functionalized to target specific biological pathways.

In terms of synthesis, the preparation of 6-Boc-2,2-difluoro-6-aza-spiro[2.5]octane involves multi-step processes that require precise control over stereochemistry and regioselectivity. Advanced techniques such as enantioselective catalysis have been employed to optimize yields and purity.

The application of this compound extends beyond pharmaceuticals; it has also been utilized in materials science for creating advanced polymers with tailored properties. The presence of fluorine atoms contributes to enhanced thermal stability and chemical resistance, making it suitable for high-performance applications.

Emerging research has focused on enhancing the efficiency of cross-coupling reactions involving this boronic acid ester. Innovations in catalyst design have led to improved reaction rates and selectivity, paving the way for large-scale production in industrial settings.

In conclusion, CAS No: 2384171-10-0, or 6-Boc-2,2-difluoro-6-Aza-Spiro[2.5]Octane, represents a significant advancement in organic synthesis with broad implications across multiple disciplines.